Cas no 89263-89-8 (Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)-)
89263-89-8 structure
Product Name:Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)-
CAS No:89263-89-8
MF:C17H15NO3
MW:281.305904626846
CID:606254
PubChem ID:71323191
Update Time:2025-04-19
Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)-
- 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)-1,2-oxazole
- 89263-89-8
- 3-(2-Methoxyphenyl)-5-(4-methoxyphenyl)isoxazole
- DTXSID10752801
-
- Inchi: 1S/C17H15NO3/c1-19-13-9-7-12(8-10-13)17-11-15(18-21-17)14-5-3-4-6-16(14)20-2/h3-11H,1-2H3
- InChI Key: BZHBDGBLLSDSLA-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2OC)=N1)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 281.10519334g/mol
- Monoisotopic Mass: 281.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 44.5Ų
Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)- Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
89263-89-8 (Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)-) Related Products
- 67139-38-2(2-(3-Phenyl-5-isoxazolyl)phenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk